Cas no 1613518-87-8 (1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol structure
1613518-87-8 structure
Product Name:1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
CAS No:1613518-87-8
MF:C8H5BrF4O
MW:273.022315740585
MDL:MFCD21781508
CID:5520150
PubChem ID:66468367
Update Time:2024-11-06

1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- o
    • 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- ol
    • 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- ol
    • SCHEMBL13710891
    • LTRPGOFDEZKCHX-UHFFFAOYSA-N
    • CS-0247287
    • MFCD21781508
    • EN300-362982
    • F83206
    • 3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
    • 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethanol
    • 1613518-87-8
    • 1-(3-BROMO-5-FLUOROPHENYL)-2,2,2-TRIFLUOROETHAN-1-OL
    • SY250143
    • 1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
    • MDL: MFCD21781508
    • Inchi: 1S/C8H5BrF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H
    • InChI Key: LTRPGOFDEZKCHX-UHFFFAOYSA-N
    • SMILES: C(C1C=C(F)C=C(Br)C=1)(O)C(F)(F)F

Computed Properties

  • Exact Mass: 271.94599g/mol
  • Monoisotopic Mass: 271.94599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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